methyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylate dihydrochloride
Overview
Description
“Methyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylate dihydrochloride” is a chemical compound with the molecular formula C8H12N4O2.2ClH . It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The compound is a salt, as indicated by the “dihydrochloride” in its name .
Synthesis Analysis
The synthesis of compounds similar to “this compound” often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, a new compound 1-(pyrrolidin-1-yl-methyl)-4-(thiophen-2-yl-methyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one was synthesized through ring-opening, ring-closing, and substitution reactions .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H12N4O2.2ClH/c1-14-8(13)7-10-5-12(11-7)6-2-3-9-4-6;;/h5-6,9H,2-4H2,1H3;2*1H .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylate dihydrochloride involves the reaction of pyrrolidine with 4-amino-1H-1,2,4-triazole-5-carboxylic acid, followed by esterification with methyl chloroformate and subsequent salt formation with hydrochloric acid.", "Starting Materials": [ "Pyrrolidine", "4-amino-1H-1,2,4-triazole-5-carboxylic acid", "Methyl chloroformate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with 4-amino-1H-1,2,4-triazole-5-carboxylic acid in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid.", "Step 2: The intermediate is then esterified with methyl chloroformate in the presence of a base such as triethylamine to form methyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylate.", "Step 3: The final product, methyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylate dihydrochloride, is obtained by reacting the ester with hydrochloric acid in a suitable solvent." ] } | |
CAS RN |
2648938-81-0 |
Molecular Formula |
C8H14Cl2N4O2 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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